Diethylphosphoramidic dichloride
Overview
Description
Synthesis Analysis
The synthesis of related compounds, such as diethyl (dichloromethyl)phosphonate and diethyl substituted phosphoramidimidates, showcases methodologies that might overlap with the synthesis of diethylphosphoramidic dichloride. These methods involve condensation reactions, microwave-assisted synthesis, and reactions with various reagents under specific conditions to achieve the desired phosphoramidates or phosphonates (Marinetti & Savignac, 2003); (Varalakshmi, Nagaraju, & Krishna, 2018).
Molecular Structure Analysis
Studies involving compounds like [chloro(difluoro)acetyl]phosphoramidic acid dichloride provide insights into the molecular structure of similar phosphoramidic compounds. These studies utilize FTIR, Raman, and NMR spectroscopy, along with theoretical calculations, to detail the molecular structure and the interactions within (Iriarte et al., 2008).
Scientific Research Applications
Cytostatic Activity : Phosphoramidic dichlorides, synthesized through reactions involving diethylphosphoramidic dichloride, have been studied for their potential as cytostatics, particularly in treating leukemia in mice (Schwieger & Unterhalt, 1992).
Corrosion Inhibition : Diethylphosphoramidic dichloride derivatives have been explored as corrosion inhibitors for mild steel in industrial applications. These compounds showed significant inhibition efficiency in hydrochloric acid solutions, offering potential for industrial pickling processes (Gupta et al., 2017).
Chemical Synthesis : Diethylphosphoramidic dichloride has been used in the synthesis of various organophosphorus compounds, including dialkyl (dialkoxyphosphino)ethylphosphoramidates, which have potential applications in chemistry and pharmacology (Alimov, Fedorova & Levkova, 1965).
Antibacterial Properties : The antibacterial effects of diethyltin dichloride, a related compound, have been studied in Escherichia coli, demonstrating significant inhibition of oxygen uptake by bacterial cells (Kahana & Sijpesteijn, 1967).
Pest Control in Agriculture : Diethylphosphoramidic dichloride derivatives have been used to control nematode populations in centipede grass, showcasing their utility in agricultural pest management (Johnson, 1970).
Antimicrobial Activity : New classes of diethyl substituted phosphoramidimidates and phosphonimidates, synthesized from diethylphosphoramidic dichloride, have shown potent antimicrobial activity against various pathogens (Varalakshmi, Nagaraju & Krishna, 2018).
Antioxidative Activity : Certain organophosphorus compounds, including derivatives of diethylphosphoramidic dichloride, have been evaluated for their antioxidative activity, particularly in protecting erythrocyte membranes against peroxidation (Bonarska, Kleszczyńska & Sarapuk, 2002).
Safety And Hazards
properties
IUPAC Name |
N-dichlorophosphoryl-N-ethylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10Cl2NOP/c1-3-7(4-2)9(5,6)8/h3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXKRFCBTXGJQPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)P(=O)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10Cl2NOP | |
Record name | N,N-DIETHYL PHOSPHORAMIDIC DICHLORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/30041 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2074792 | |
Record name | N,N-Diethyl phosphoramidic dichloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2074792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
This is a chemical weapon, chemical weapon precursor, or chemical weapon impurity which is similar to ethyl phosphorodichloridate. See the chemical datasheet for ethyl phosphorodichloridate for more information. | |
Record name | N,N-DIETHYL PHOSPHORAMIDIC DICHLORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/30041 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Product Name |
Diethylphosphoramidic dichloride | |
CAS RN |
1498-54-0 | |
Record name | N,N-DIETHYL PHOSPHORAMIDIC DICHLORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/30041 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Diethylphosphoramidic dichloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001498540 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Diethylphosphoramidic dichloride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=98709 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | N,N-Diethyl phosphoramidic dichloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2074792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DIETHYLPHOSPHORAMIDIC DICHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W8TQ5A5K3U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Diethylphosphoramidic dichloride in the synthesis of tetrahydrofurans from 1,4-diols?
A1: Diethylphosphoramidic dichloride acts as a dehydrating agent in this reaction. [] While the provided abstract does not detail the specific mechanism, it can be inferred that Diethylphosphoramidic dichloride facilitates the removal of water (H₂O) from the 1,4-diol molecule, leading to the formation of the tetrahydrofuran ring. This likely involves the activation of the hydroxyl groups in the diol by Diethylphosphoramidic dichloride, followed by an intramolecular cyclization reaction.
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